![molecular formula C13H15N3O2S B3140952 N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide CAS No. 478050-39-4](/img/structure/B3140952.png)
N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide
Overview
Description
Scientific Research Applications
N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide has been investigated for its potential applications in various scientific research studies. One of the key areas of interest is cancer research, as this compound has been found to exhibit anti-cancer activity in vitro. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for the development of anti-cancer drugs.
In addition to cancer research, this compound has also been investigated for its potential applications in neuroscience. Studies have shown that this compound can modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability. This suggests that this compound may have potential applications in the treatment of neurological disorders such as epilepsy.
Mechanism of Action
The mechanism of action of N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide is not fully understood, but studies have suggested that it may act through multiple pathways. One proposed mechanism is that this compound induces apoptosis in cancer cells by activating the p53 pathway. Another proposed mechanism is that this compound modulates the activity of GABA receptors by binding to a specific site on the receptor.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. In cancer cells, this compound has been found to induce cell cycle arrest and apoptosis. In neuronal cells, this compound has been found to modulate the activity of GABA receptors, leading to changes in neuronal excitability. This compound has also been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the key advantages of N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide for lab experiments is its high yield and purity. This makes it easy to obtain large quantities of this compound for use in various research studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of some experiments.
Future Directions
There are several potential future directions for research on N'-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide. One area of interest is the development of this compound-based anti-cancer drugs. Another area of interest is the investigation of this compound's potential applications in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.
Conclusion:
In conclusion, N-isobutyryl-3-(1H-pyrrol-1-yl)-2-thiophenecarbohydrazide is a novel compound that has potential applications in various scientific research studies. Its unique chemical structure and high yield make it a promising candidate for the development of anti-cancer drugs and the treatment of neurological disorders. While further research is needed to fully understand its mechanism of action, this compound has already shown promising results in vitro and is a compound worth investigating further.
properties
IUPAC Name |
N'-(2-methylpropanoyl)-3-pyrrol-1-ylthiophene-2-carbohydrazide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2S/c1-9(2)12(17)14-15-13(18)11-10(5-8-19-11)16-6-3-4-7-16/h3-9H,1-2H3,(H,14,17)(H,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZCHALIHGJSRRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NNC(=O)C1=C(C=CS1)N2C=CC=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101136148 | |
Record name | 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic acid 2-(2-methyl-1-oxopropyl)hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101136148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
478050-39-4 | |
Record name | 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic acid 2-(2-methyl-1-oxopropyl)hydrazide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=478050-39-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(1H-Pyrrol-1-yl)-2-thiophenecarboxylic acid 2-(2-methyl-1-oxopropyl)hydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101136148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.